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Compound of Interest

Compound Name: Erythromycylamine-d3

Cat. No.: B15142970 Get Quote

Erythromycylamine-d3, a labeled metabolite of the antibiotic Dirithromycin, requires careful

handling and disposal to ensure laboratory safety and minimize environmental impact.[1] While

a specific Safety Data Sheet (SDS) for Erythromycylamine-d3 is not readily available,

guidance for its parent compound, Erythromycin, along with general principles of

pharmaceutical waste management, provides a framework for its proper disposal. For research

purposes only, this substance is not intended for human consumption.[2]

Chemical and Physical Properties
A summary of the key properties of Erythromycylamine-d3 and its parent compound,

Erythromycin, is provided below. This information is crucial for understanding the substance's

behavior and potential hazards.

Property Erythromycylamine-d3 Erythromycin

Molecular Formula C37H67D3N2O12[1] C37H67NO13[3]

Molecular Weight 737.98 g/mol [1] 733.9 g/mol

Appearance White to Off-White Solid[1] Neat[3]

Storage Conditions

2-8°C, Hygroscopic,

Refrigerator, under inert

atmosphere[1]

Room temperature[4]

Solubility No data available High water solubility[5]
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Health and Safety Information
Erythromycin, the parent compound, is not classified as a hazardous substance or mixture

according to the Globally Harmonized System (GHS).[4][6] However, it may cause serious eye

irritation.[7] Standard laboratory hygiene measures, such as washing hands after handling and

changing contaminated clothing, are recommended.[4] In case of contact, the following first aid

measures should be taken:

After inhalation: Move to fresh air.

In case of skin contact: Rinse skin with water/shower.[4]

After eye contact: Rinse out with plenty of water.[4]

After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if

feeling unwell.[4]

Personal protective equipment (PPE), including protective eyeglasses or chemical safety

goggles, appropriate gloves, and lab coats, should be worn when handling the substance.[8]

Environmental Hazards
Erythromycin has been detected in wastewater, surface waters, and groundwater, indicating its

persistence in the aquatic environment.[5][9] Studies have shown that it can have deleterious

effects on aquatic organisms, even at environmentally relevant concentrations.[9] The low

removal efficiency of erythromycin in wastewater treatment plants contributes to its

environmental presence.[5] Therefore, proper disposal is critical to prevent contamination of

water systems.

Proper Disposal Procedures
The following step-by-step guide outlines the recommended procedure for the disposal of

Erythromycylamine-d3, based on guidelines for pharmaceutical waste.

Experimental Protocol for Disposal
Deactivation (Optional but Recommended): While specific deactivation protocols for

Erythromycylamine-d3 are not available, a general approach for amine-containing
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compounds involves reaction with a suitable reagent to form a less hazardous derivative.

This step should only be performed by trained personnel in a controlled laboratory

environment.

Collection: Collect waste Erythromycylamine-d3 in a designated, properly labeled, and

sealed container.

Inertization: Mix the collected waste with an inert and non-combustible material such as sand

or vermiculite. This makes the substance less appealing for diversion and helps to prevent its

release into the environment.[10][11]

Packaging: Place the mixture in a sealed, leak-proof container.[10][11] Clearly label the

container with the contents ("Erythromycylamine-d3 waste, inertized") and any relevant

hazard information.

Disposal: Dispose of the sealed container as chemical waste through a licensed hazardous

waste disposal company. Do not dispose of it in the regular trash or pour it down the drain.[6]

Follow all local, state, and federal regulations for chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for

Erythromycylamine-d3.
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Erythromycylamine-d3 Disposal Workflow

On-Site Laboratory Procedures

External Disposal

Start: Unused or Expired Erythromycylamine-d3

Collect in a Labeled, Sealed Container

Mix with Inert Material (e.g., Sand, Vermiculite)

Package in a Sealed, Leak-Proof Container

Label Container as 'Erythromycylamine-d3 Waste'

Store Securely for Pickup

Arrange for Pickup by a Licensed
Hazardous Waste Disposal Company

Transport to a Licensed Disposal Facility

Final Disposal in Accordance with
Local, State, and Federal Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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